BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methoxyethoxymethyl Chloride: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxyethoxymethyl! chloride

Cat. No.: B142252

Introduction

2-Methoxyethoxymethyl chloride, commonly abbreviated as MEM chloride, is a crucial
reagent in modern organic synthesis, primarily utilized as a protecting group for alcohols and
other sensitive functional groups.[1][2] Its widespread application in the synthesis of complex
molecules, including pharmaceuticals and natural products, stems from the stability of the
resulting MEM ether across a broad spectrum of reaction conditions and the ability to deprotect
it under specific, mild acidic conditions.[1] This technical guide provides an in-depth overview of
the physical properties, synthesis, and applications of 2-Methoxyethoxymethyl chloride,
tailored for researchers, scientists, and professionals in drug development.

Core Properties and Specifications

The fundamental physicochemical properties of 2-Methoxyethoxymethyl chloride are
summarized in the table below, providing a quick reference for experimental design and
implementation.
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Property Value Source
CAS Number 3970-21-6 [11[3]
Molecular Formula C4H9CIO2
Molecular Weight 124.57 g/mol [4]
Appearance Colorl.ess' to almost colorless 3]
clear liquid
Boiling Point 50-52 °C at 13 mmHg [4]
Density 1.091 g/mL at 25 °C [5114]
Refractive Index (n20/D) 1.427 [5][4]
Flash Point 54 °C (129.2 °F) - closed cup [4]
Solubility Hydrolyzes with water [5]
Storage Temperature 2-8°C [4]

Synthesis and Purification Protocols

The synthesis of 2-Methoxyethoxymethyl chloride is a well-established procedure in organic
chemistry. The following section details a classical preparative route and a common purification
method.

Experimental Protocol: Synthesis of 2-
Methoxyethoxymethyl Chloride

This protocol is based on the chloromethylation of 2-methoxyethanol.
Materials:

o 2-Methoxyethanol

o Paraformaldehyde or s-trioxane

e Anhydrous hydrogen chloride (HCI) gas
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e Pentane
¢ Anhydrous magnesium sulfate (MgSO4)
Procedure:

 In a suitable reaction vessel equipped with a gas inlet tube and a stirrer, combine 2-
methoxyethanol and paraformaldehyde (or s-trioxane).

o With continuous stirring, bubble a stream of dry hydrogen chloride gas through the mixture.
Continue the HCI addition until a clear solution is obtained.

o Upon completion of the reaction, dilute the mixture with pentane.

» Dry the organic layer over anhydrous magnesium sulfate for approximately 3 hours at 5°C.
« Filter to remove the drying agent.

o Evaporate the pentane under reduced pressure.

e The resulting residue is then purified by fractional distillation in a vacuum to yield 2-
Methoxyethoxymethyl chloride.[2]

Experimental Protocol: Purification of 2-
Methoxyethoxymethyl Chloride

This protocol is intended for purifying commercially available or synthesized 2-
Methoxyethoxymethyl chloride that may contain impurities such as methoxyethanol,
formaldehyde, and HCI.[2]

Materials:
e Impure 2-Methoxyethoxymethyl chloride
o Apparatus for fractional distillation under vacuum

Procedure:
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o Set up a fractional distillation apparatus suitable for vacuum distillation.
o Charge the distillation flask with the impure 2-Methoxyethoxymethyl chloride.
o Carefully apply vacuum and heat to the distillation flask.

o Collect the fraction that distills at 50-52 °C under a pressure of 13 mmHg. This fraction
corresponds to the purified 2-Methoxyethoxymethyl chloride.[5][4]

o Store the purified product at 2-8°C under an inert atmosphere to prevent degradation due to
moisture sensitivity.[4]

Application in Organic Synthesis: Protection of

Alcohols

A primary application of 2-Methoxyethoxymethyl chloride is the protection of hydroxyl
groups. The MEM group is introduced by reacting an alcohol with MEM chloride in the
presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA).[1] This
reaction forms a stable MEM ether, effectively masking the reactive hydroxyl group during
subsequent synthetic steps.

DIPEA Neutralizes HCI DIPEA-HCI
(Base) (Salt)

R-OH + MEM-CI

R-O-MEM
| (MEM Ether)

MEM-CI
(2-Methoxyethoxymethyl chloride)

(Alcohol)

Click to download full resolution via product page

Caption: Protection of an alcohol using MEM-CI.
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The subsequent removal of the MEM protecting group, or deprotection, is typically achieved
under mild acidic conditions, for instance, using Lewis acids or Brgnsted acids, which
regenerates the original hydroxyl group.[1]

Safety Information

2-Methoxyethoxymethyl chloride is a hazardous chemical and must be handled with
appropriate safety precautions. It is a flammable liquid and vapor.[3][4][6] It is fatal if swallowed,
in contact with skin, or if inhaled, and may cause cancer.[3][6] It is crucial to work in a well-
ventilated area, preferably a fume hood, and to use personal protective equipment, including
gloves, safety goggles, and a lab coat.[4][6] Always consult the Safety Data Sheet (SDS)
before handling this compound.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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